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Compound of Interest

Compound Name: 1-Chloro-2-methoxybenzene-d3

Cat. No.: B12301412

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for 1-Chloro-2-
methoxybenzene-d3. The safety information presented is primarily based on the non-
deuterated analogue, 1-Chloro-2-methoxybenzene (CAS 766-51-8), as specific comprehensive
safety data for the deuterated compound is limited. The primary use of 1-Chloro-2-
methoxybenzene-d3 is as a tracer or internal standard in quantitative analysis.[1] The isotopic
substitution of hydrogen with deuterium is not expected to significantly alter the chemical's
primary hazards.

Chemical and Physical Properties

The following table summarizes the key physical and chemical properties of 1-Chloro-2-
methoxybenzene.
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Property

Value

Molecular Formula

C7H4D3CIO

Molecular Weight 145.60 g/mol [1]
Boiling Point 195 °C[2]

Melting Point -27 °C[2]

Density 1.123 g/mL][2]
Flash Point 76 °C/ 168.8 °F[3]
Refractive Index 1.545[2]

LogP (Octanol/Water) 2.68[2]

Hazard Identification and GHS Classification

This substance is considered hazardous. The GHS classification is based on data for 1-Chloro-

2-methoxybenzene.

Hazard Class Category Hazard Statement
Flammable Liquids Category 4 H227: Combustible liquid[4]
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[4]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin[4]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[4]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[4]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L
Irritation irritation[4]
» o H335: May cause respiratory
Specific target organ toxicity Category 3 o
irritation[4]
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Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical to ensure personnel safety and
maintain the integrity of the chemical.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[3]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[5]

e Respiratory Protection: Ensure adequate ventilation. If exposure limits are exceeded, use a
NIOSH-approved respirator.[6]

Handling

e Avoid contact with skin, eyes, and clothing.[3][7]
» Do not breathe mist, vapors, or spray.[8]
e Wash hands thoroughly after handling.[7]

o Keep away from open flames, hot surfaces, and sources of ignition.[3]

Storage

» Store in a cool, dry, well-ventilated area away from incompatible substances.[7]
o Keep containers tightly closed in a dry, cool, and well-ventilated place.[3]

e Incompatible materials include strong oxidizing agents.[3]

Emergency and First Aid Procedures

Detailed protocols for responding to exposure or spills are outlined below.

First Aid Measures
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 Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. Get medical attention.[7]

[8]

» Skin Contact: Immediately flush skin with plenty of soap and water for at least 15 minutes
while removing contaminated clothing and shoes. Get medical aid.[7]

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical aid.[7]

 Ingestion: Do NOT induce vomiting. If conscious and alert, rinse mouth and drink 2-4 cupfuls
of milk or water. Get medical aid.[7]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[3] Water mist may be used to cool closed containers.[3]

o Specific Hazards: The material is combustible, and containers may explode when heated.[3]
Thermal decomposition can lead to the release of irritating gases and vapors, including
carbon monoxide, carbon dioxide, and hydrogen chloride gas.[3]

Accidental Release Measures

o Absorb the spill with an inert material (e.g., dry sand or earth) and place it into a chemical
waste container.[7]

o Use a spark-proof tool and provide ventilation.[7]
 Avoid runoff into storm sewers and ditches.[7]

Experimental Workflows and Logical Relationships

The following diagrams illustrate key procedural workflows for ensuring safety when working
with 1-Chloro-2-methoxybenzene-d3.
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Caption: General laboratory safe handling workflow.
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Emergency Response Decision Tree
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Caption: First aid response for personnel exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. medchemexpress.com [medchemexpress.com]

¢ 2. 1-chloro-2-methoxybenzene [stenutz.eu]

o 3. fishersci.com [fishersci.com]

e 4, 2-Chloroanisole | C7TH7CIO | CID 13011 - PubChem [pubchem.ncbi.nim.nih.gov]
o 5. fishersci.com [fishersci.com]

¢ 6. echemi.com [echemi.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b12301412?utm_src=pdf-body-img
https://www.benchchem.com/product/b12301412?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/1-chloro-2-methoxybenzene-d3.html
https://www.stenutz.eu/chem/solv6%20(2).php?name=1-chloro-2-methoxybenzene
https://www.fishersci.com/store/msds?partNumber=AC171422500&productDescription=2-CHLOROANISOLE%2C+98%25+250GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroanisole
https://www.fishersci.com/store/msds?partNumber=AC170151000&countryCode=US&language=en
https://www.echemi.com/sds/2-chloro-5-nitroanisole-pid_Seven5604.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12301412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

¢ 7. 1-Chloro-3-methoxybenzene(2845-89-8)MSDS Melting Point Boiling Density Storage
Transport [m.chemicalbook.com]

8. fishersci.com [fishersci.com]
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data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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